Cas no 35258-39-0 (2-(p-Methoxyphenyl)butyrophenone)

• Product Name: 2-(p-Methoxyphenyl)butyrophenone
• CAS No: 35258-39-0
• MF: C₁₇H₁₈O₂
• MW: 254.323625087738
• CID: 853683
• PubChem ID: 12787796
• Update Time: 2025-04-19

2-(p-Methoxyphenyl)butyrophenone Chemical and Physical Properties

Names and Identifiers

• 2-(p-Methoxyphenyl)butyrophenone
• 2-(p-Methoxyphenyl)
• 2-(p-Methoxyphenyl)b
• 2-(4-methoxyphenyl)-1-phenylbutan-1-one
• 35258-39-0
• AKOS030240548
• starbld0024498
• DTXSID30509859
• 2-(4-METHOXYPHENYL)-1-PHENYL-1-BUTANONE
• G66622

• Inchi： 1S/C17H18O2/c1-3-16(13-9-11-15(19-2)12-10-13)17(18)14-7-5-4-6-8-14/h4-12,16H,3H2,1-2H3
• InChI Key： DAAYJBQDRCKIAW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(C1C=CC(=CC=1)OC)CC

Computed Properties

• Exact Mass: 254.13100
• Monoisotopic Mass: 254.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 4.07170